5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide

• IUPAC Name: 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C15H12FN3O/c1-9-3-2-6-17-14(9)19-15(20)13-8-10-7-11(16)4-5-12(10)18-13/h2-8,18H,1H3,(H,17,19,20)
• InChI Key: SOVNYDPIEGYDRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=CC3=C(N2)C=CC(=C3)F
• Molecular Formula: C15H12FN3O
• Molecular Weight: 269.27 g/mol

Description

5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide, also known as 5F-MDMB-PICA, is a synthetic cannabinoid that belongs to the indole family. It is a potent agonist of the cannabinoid receptors and has been found to have a high affinity for CB1 and CB2 receptors. This compound has gained popularity in the research community due to its unique pharmacological properties and potential therapeutic applications.

Mechanism of Action

5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide exerts its pharmacological effects by binding to the cannabinoid receptors CB1 and CB2. This leads to the activation of various signaling pathways that affect the release of neurotransmitters and other signaling molecules. The activation of CB1 receptors in the central nervous system leads to the modulation of pain perception, mood, and appetite. The activation of CB2 receptors in the immune system leads to the suppression of inflammation and the modulation of immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide are dependent on the dose and duration of exposure. At low doses, it has been found to have analgesic and anxiolytic effects. At higher doses, it can cause sedation, hypothermia, and respiratory depression. Chronic exposure to 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide has been found to cause neurotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide in lab experiments include its high potency, selectivity, and stability. It is also readily available and can be easily synthesized. However, the limitations include its potential toxicity and the lack of standardized protocols for its use.

Future Directions

There are several future directions for the research of 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide. One area of interest is the development of more selective agonists of the cannabinoid receptors that can be used in the treatment of various neurological disorders. Another area of interest is the investigation of the potential therapeutic applications of 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide in the treatment of various cancers. Additionally, more research is needed to understand the long-term effects of chronic exposure to this compound and to develop standardized protocols for its use in lab experiments.

Synthesis Methods

The synthesis of 5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide involves the reaction of 5-fluoroindole-2-carboxylic acid with 3-methylpyridine-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with acetic anhydride to form the final product. The purity and yield of the compound can be improved by using different purification techniques such as column chromatography or recrystallization.

Scientific Research Applications

5-fluoro-N-(3-methylpyridin-2-yl)-1H-indole-2-carboxamide has been extensively studied in the scientific community for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective properties. It has also been shown to have potential in the treatment of various neurological disorders such as multiple sclerosis, Parkinson's disease, and Alzheimer's disease.